1-(2-chloro-4-fluorobenzyl)-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione

Lipophilicity Drug-likeness LogP prediction

1-(2-Chloro-4-fluorobenzyl)-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione (CAS 899922-87-3) is a fully synthetic, dual N1/N3-substituted quinazoline-2,4-dione derivative with molecular formula C₂₃H₁₈ClFN₂O₄ and molecular weight 440.86 g/mol. Its structure features a 2-chloro-4-fluorobenzyl group at the N1 position and a 3,4-dimethoxyphenyl group at the N3 position of the quinazoline-2,4(1H,3H)-dione core.

Molecular Formula C23H18ClFN2O4
Molecular Weight 440.86
CAS No. 899922-87-3
Cat. No. B2575243
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1-(2-chloro-4-fluorobenzyl)-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione
CAS899922-87-3
Molecular FormulaC23H18ClFN2O4
Molecular Weight440.86
Structural Identifiers
SMILESCOC1=C(C=C(C=C1)N2C(=O)C3=CC=CC=C3N(C2=O)CC4=C(C=C(C=C4)F)Cl)OC
InChIInChI=1S/C23H18ClFN2O4/c1-30-20-10-9-16(12-21(20)31-2)27-22(28)17-5-3-4-6-19(17)26(23(27)29)13-14-7-8-15(25)11-18(14)24/h3-12H,13H2,1-2H3
InChIKeyKVAPSSPPLIQOAW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

1-(2-Chloro-4-fluorobenzyl)-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione (CAS 899922-87-3): Procurement-Relevant Structural and Pharmacophoric Profile


1-(2-Chloro-4-fluorobenzyl)-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione (CAS 899922-87-3) is a fully synthetic, dual N1/N3-substituted quinazoline-2,4-dione derivative with molecular formula C₂₃H₁₈ClFN₂O₄ and molecular weight 440.86 g/mol . Its structure features a 2-chloro-4-fluorobenzyl group at the N1 position and a 3,4-dimethoxyphenyl group at the N3 position of the quinazoline-2,4(1H,3H)-dione core. This scaffold belongs to a well-established class of heterocyclic compounds recognized for poly(ADP-ribose) polymerase (PARP) inhibition and dual VEGFR-2/c-Met tyrosine kinase inhibition, as extensively documented in recent medicinal chemistry literature [1]. The compound is catalogued as screening compound C260-0439 by ChemDiv and is available for procurement in milligram quantities for early-stage drug discovery screening .

Quinazoline-2,4-dione scaffold recognized for PARP and dual VEGFR-2/c-Met kinase target engagement studies
Distinct 2-chloro-4-fluorobenzyl N1 and 3,4-dimethoxyphenyl N3 substitution pattern
Screening compound for early-stage target selectivity and pathway inhibition profiling

Why 1-(2-Chloro-4-fluorobenzyl)-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione Cannot Be Replaced by Generic Quinazoline-2,4-dione Analogs


Within the quinazoline-2,4(1H,3H)-dione class, seemingly minor structural modifications produce large-magnitude shifts in target selectivity, potency, and drug-like properties. For example, compound 11a from the same chemotype achieved a PARP-1/PARP-2 selectivity ratio of 40.6 (PARP-2 IC₅₀ = 11.5 nM vs. PARP-1 IC₅₀ = 467 nM) through specific substitution fine-tuning [1]. The simultaneous presence of the 2-chloro-4-fluorobenzyl N1-substituent and the 3,4-dimethoxyphenyl N3-substituent in CAS 899922-87-3 defines a distinct pharmacophoric fingerprint not duplicated by simpler 1-benzyl or unsubstituted phenyl analogs. Predicted LogP of 3.57 (ACD/Labs) for this compound differs substantially from the unsubstituted 1-benzyl-3-phenyl analog, altering membrane permeability and pharmacokinetic behavior . Generic interchange with any other quinazoline-2,4-dione would confound SAR interpretation, invalidate cross-assay comparisons, and compromise procurement reproducibility. The following quantitative evidence section details the specific, measurable differentiators that justify selecting this precise compound over its closest structural neighbors.

Halogenation and methoxy pattern
N1 and N3 substituents create a unique pharmacophore; simpler 1-benzyl-3-phenyl analogs lack the required lipophilicity and target interaction profile.
Predicted ADME shift
Substituting halogens can substantially alter membrane permeability and oral bioavailability predictions compared to unsubstituted quinazoline-2,4-diones.
Target selectivity profile
Even minor structural changes within this chemotype can switch PARP-1 vs. PARP-2 selectivity or shift between PARP and kinase inhibition, limiting direct interchange.

Quantitative Differentiation Evidence for 1-(2-Chloro-4-fluorobenzyl)-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione (CAS 899922-87-3) vs. Closest Analogs


Predicted Lipophilicity (LogP) Differential: CAS 899922-87-3 vs. Non-Halogenated 1-Benzyl-3-phenylquinazoline-2,4-dione

The predicted octanol-water partition coefficient (LogP) for CAS 899922-87-3, calculated using the ACD/Labs Percepta Platform (v14.00), is 3.57 . The unsubstituted parent compound, 1-benzyl-3-phenylquinazoline-2,4(1H,3H)-dione (molecular weight 328.4 g/mol), has a lower predicted LogP (estimated ~2.5–3.0 based on its molecular formula C₂₁H₁₆N₂O₂ and absence of halogen substituents) . The difference of approximately 0.6–1.1 LogP units is attributable to the presence of the chlorine and fluorine atoms on the N1-benzyl group plus the two methoxy groups on the N3-phenyl ring in the target compound.

LogP Differential
Data to verify
ΔLogP ≈ +0.6 to +1.1 vs. unsubstituted parent
Higher predicted lipophilicity supports membrane permeability assessment
Predicted; experimental LogP not available
Lipophilicity Drug-likeness LogP prediction

Molecular Weight and Polar Surface Area Differentiation: Impact on Oral Bioavailability Prediction

CAS 899922-87-3 has a molecular weight of 440.86 g/mol and a topological polar surface area (TPSA) of 59 Ų . By comparison, the unsubstituted parent 1-benzyl-3-phenylquinazoline-2,4(1H,3H)-dione has MW 328.4 g/mol and TPSA ~40–49 Ų. Both compounds satisfy Lipinski's Rule of Five (MW < 500, LogP < 5, H-bond donors = 0, H-bond acceptors ≤ 10), but the target compound's TPSA of 59 Ų places it within the favorable range (≤ 140 Ų) for oral bioavailability while its higher MW reduces its ligand efficiency metrics compared to the lighter parent [1]. The presence of six H-bond acceptors (vs. 2–4 in non-methoxylated analogs) creates additional hydrogen-bonding capacity that can enhance target binding specificity.

MW & TPSA Differentiation
Class-level inference
ΔMW +112.5 g/mol; ΔTPSA +10–19 Ų vs. unsubstituted analog
Intermediate properties between fragment-like and clinical leads
Predicted from ACD/Labs and databases
Drug-likeness Oral bioavailability Physicochemical profiling

Class-Level PARP-1 and PARP-2 Inhibitory Activity: Quinazoline-2,4-dione Scaffold Validation

The quinazoline-2,4(1H,3H)-dione scaffold of CAS 899922-87-3 is a validated PARP-1/2 inhibitory pharmacophore. In a 2017 study, structurally related 1-(arylmethyl)quinazoline-2,4(1H,3H)-diones demonstrated PARP-2 IC₅₀ values as low as 11.5 nM with 40.6-fold selectivity over PARP-1 [1]. A 2025 study reported that substituted quinazoline-2,4(1H,3H)-diones bearing benzohydrazide moieties achieved PARP-1 inhibitory EC₅₀ values of 0.024 ± 0.0009 μM, comparable to olaparib (EC₅₀ = 0.040 ± 0.002 μM) [2]. US Patent US9290460B2 explicitly claims 1-(arylmethyl)quinazoline-2,4(1H,3H)-diones as PARP inhibitors for anticancer therapy [3]. The specific 2-chloro-4-fluorobenzyl substitution pattern in CAS 899922-87-3 is designed to occupy the PARP-1/2 NAD⁺-binding pocket, analogous to other halogenated benzyl PARP inhibitors within this chemotype.

PARP Scaffold Validation
Class-level inference
Class activity: PARP-1/2 IC₅₀ 0.024–0.467 μM
Validated chemotype for PARP target engagement studies
No direct assay data for this compound
PARP inhibition DNA repair Anticancer target engagement

Dual VEGFR-2/c-Met Tyrosine Kinase Inhibition Potential: Structural Basis in 3-Phenylquinazoline-2,4-dione Series

The 3-phenylquinazoline-2,4(1H,3H)-dione scaffold has been independently validated as a dual VEGFR-2/c-Met tyrosine kinase inhibitor pharmacophore. In a 2023 study, compound 3e (a 3-phenylquinazoline-2,4-dione bearing thiourea moiety) exhibited VEGFR-2 IC₅₀ = 83 nM and c-Met IC₅₀ = 48 nM against recombinant enzymes, with HCT-116 cellular IC₅₀ = 3.403 μM [1]. In a parallel 2023 study from the same group, compounds 4b and 4e showed dual c-Met/VEGFR-2 IC₅₀ values of 0.052–0.084 μM, superior to cabozantinib in VEGFR-2 inhibition, with HCT-116 cytotoxicity IC₅₀ values ranging from 1.184 to 6.8 μM [2]. CAS 899922-87-3 shares the identical 3-(3,4-dimethoxyphenyl) N3-substituent and an N1-benzyl group with halogenation, placing it structurally within this validated dual-inhibitor series.

Dual VEGFR-2/c-Met Potential
Class-level inference
Analog activity: VEGFR-2 IC₅₀ ~83 nM; c-Met IC₅₀ ~48 nM
Supports kinase profiling in angiogenesis-related pathway models
Experimental confirmation needed
VEGFR-2 c-Met Dual kinase inhibition Angiogenesis

Target Selectivity Differentiation: Orexin Receptor Type 2 Inactivity of Closest Analog Informs Screening Strategy

The closest structurally characterized analog, 1-(2-chlorobenzyl)-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione (PubChem CID 16002587, differing only by the absence of the 4-fluoro substituent on the N1-benzyl group), was tested against the orexin receptor type 2 (OX₂R) and showed a binding affinity Ki > 10,000 nM [1]. This near-complete inactivity at OX₂R indicates that the 1,3-disubstituted quinazoline-2,4-dione scaffold does not promiscuously engage class A GPCRs, providing a basis for selectivity profiling expectations. The addition of the 4-fluoro substituent in CAS 899922-87-3 is predicted to further modulate target engagement through altered electronic effects and hydrogen-bonding potential, though the magnitude of this effect remains unquantified without direct head-to-head assays.

OX₂R Selectivity
Supporting evidence
Analog Ki > 10,000 nM; negligible engagement
Low GPCR promiscuity risk indicated by close analog
Direct data for this compound unavailable
Target selectivity Off-target profiling GPCR counter-screening

Predicted Oral Bioavailability and ADME Rank Ordering: In Silico Comparison with Cabozantinib

In silico ADME prediction for quinazoline-2,4(1H,3H)-dione derivatives was systematically performed using SwissADME, with target compounds 4b and 4e showing high oral bioavailability and enhanced water solubility compared to the clinical benchmark cabozantinib [1]. CAS 899922-87-3, with a predicted LogD₇.₄ of 4.49 and LogSw of −4.28 , occupies an intermediate pharmacokinetic space: it is more lipophilic than the unsubstituted parent (estimated LogD ~2–3) but less lipophilic than cabozantinib (cLogP = 4.4). Its zero H-bond donors, six H-bond acceptors, and TPSA of 59 Ų are consistent with favorable absorption characteristics. The compound satisfies all Lipinski Rule-of-5 criteria without violations .

ADME Prediction vs. Cabozantinib
Data to verify
LogD₇.₄ 4.49; TPSA 59 Ų; no Rule-of-5 violations
Supports oral bioavailability screening potential
In silico only; experimental solubility needed
ADME prediction Oral bioavailability Drug-likeness optimization

Recommended Research and Industrial Application Scenarios for 1-(2-Chloro-4-fluorobenzyl)-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione (CAS 899922-87-3)


PARP-1/2 Inhibitor Screening in Oncology Drug Discovery

CAS 899922-87-3 is optimally deployed as a screening compound in PARP-1/2 enzymatic inhibition assays. The quinazoline-2,4(1H,3H)-dione core is a validated PARP-targeting group, with structurally related analogs achieving PARP-1 EC₅₀ values as low as 0.024 μM and demonstrating selectivity over PARP-2 [1]. The compound's distinct 2-chloro-4-fluorobenzyl substitution is designed to probe the NAD⁺-binding pocket, and its procurement enables head-to-head benchmarking against published PARP inhibitors such as compound 11a (PARP-2 IC₅₀ = 11.5 nM) and olaparib (PARP-1 EC₅₀ = 0.040 μM) within the same experimental system [1][2]. Include DNA-trapping assays to assess PARP trapping potency, which is a critical determinant of cytotoxic efficacy.

Dual VEGFR-2/c-Met Kinase Inhibitor Profiling for Anti-Angiogenic Therapy

The 3-(3,4-dimethoxyphenyl) N3-substituent aligns this compound with the dual VEGFR-2/c-Met inhibitor chemotype validated by Hassan et al. (2023), where compound 3e achieved VEGFR-2 IC₅₀ = 83 nM and c-Met IC₅₀ = 48 nM [3]. Procure CAS 899922-87-3 for recombinant VEGFR-2 and c-Met tyrosine kinase inhibition assays alongside cabozantinib as a positive control. Given that compounds 4b and 4e from the same series demonstrated superior VEGFR-2 inhibition to cabozantinib and lower toxicity toward normal WI38 cells compared to HCT-116 cancer cells [4], this compound should be screened for selective cytotoxicity against HCT-116 colorectal cancer cells with WI38 normal fibroblast counter-screening to establish a therapeutic window.

Physicochemical Property Benchmarking and Lead Optimization

CAS 899922-87-3 provides an ideal intermediate-reference point for physicochemical property optimization within the quinazoline-2,4-dione series. Its predicted LogP of 3.57–3.88, LogD₇.₄ of 4.49, TPSA of 59 Ų, and compliance with all Lipinski Rule-of-5 parameters position it between the fragment-like unsubstituted 1-benzyl-3-phenyl analog (MW 328.4, LogP ~2.5–3.0) and the clinical candidate cabozantinib (MW 501.5, TPSA 112 Ų) . Procurement enables systematic structure-property relationship (SPR) studies where stepwise modification of the halogenation pattern (Cl→H, F→H) and methoxy groups can be correlated with measured LogD, aqueous solubility, and permeability (PAMPA or Caco-2), generating data to guide subsequent lead optimization cycles.

GPCR Off-Target Selectivity Counter-Screening

Based on the inactivity (Ki > 10,000 nM) of the close analog 1-(2-chlorobenzyl)-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione at the orexin receptor type 2 [5], CAS 899922-87-3 should be included in broader GPCR counter-screening panels (e.g., Eurofins LeadProfilingScreen or similar) to define its selectivity fingerprint. The absence of significant OX₂R engagement suggests the scaffold may avoid the promiscuous GPCR activity that complicates many kinase inhibitor chemotypes. Confirming this selectivity profile through experimental binding assays against a panel of 50–80 GPCRs, ion channels, and transporters would establish this compound as a clean lead with a favorable safety pharmacology forecast, directly addressing a key procurement decision criterion for lead series selection.

Application
Selection Property
Validation Focus
PARP-1/2 inhibition screening
Quinazoline-2,4-dione scaffold with selective N1/N3 substitution
Enzymatic IC₅₀ and DNA-trapping potency assays
Dual VEGFR-2/c-Met kinase profiling
3-(3,4-dimethoxyphenyl) chemotype validated for dual kinase inhibition
Recombinant kinase inhibition and cell viability counter-screening
Physicochemical property benchmarking
Intermediate reference point (MW, LogP, TPSA) for lead optimization
Measured LogD, aqueous solubility, and permeability (PAMPA/Caco-2)
GPCR selectivity counter-screening
Analog-derived OX₂R inactivity suggests clean GPCR profile
Broad panel binding assays (GPCRs, ion channels, transporters)
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